Cas no 24578-90-3 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-)

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]- Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-
• Ethanaminium, N,N,N-trimethyl-2-((1-oxopropyl)thio)-
• ILWCNQXVCCMVCY-UHFFFAOYSA-
• SCHEMBL1057055
• QFJ
• InChI=1/C8H18NOS/c1-5-8(10)11-7-6-9(2,3)4/h5-7H2,1-4H3/q+1
• DTXSID60862767
• N,N,N-trimethyl-2-(propanoylsulfanyl)ethan-1-aminium
• Propionylthiocholine
• trimethyl(2-propanoylsulfanylethyl)azanium
• 24578-90-3
• trimethyl-(2-propanoylsulfanylethyl)azanium iodide
• +Expand

• InChIKey： ILWCNQXVCCMVCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18NOS/c1-5-8(10)11-7-6-9(2,3)4/h5-7H2,1-4H3/q+1
• SMILES： CCC(SCC[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 176.11104
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 176.111
• Heavy Atom Count: 11
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• PSA: 17.07
• Boiling Point: °Cat760mmHg
• Flash Point: °C